Cas no 72569-08-5 (Propanoic acid, 2,2-dimethyl-, 3,4-dimethylphenyl ester)

Propanoic acid, 2,2-dimethyl-, 3,4-dimethylphenyl ester is a specialized ester compound featuring a branched alkyl group and an aromatic substituent. Its molecular structure, combining a 2,2-dimethylpropanoate backbone with a 3,4-dimethylphenyl moiety, imparts unique physicochemical properties, including enhanced stability and tailored solubility. This compound is of interest in organic synthesis and industrial applications, where its structural characteristics may influence reactivity or serve as an intermediate in fine chemical production. The presence of dimethyl groups on both the acid and phenyl components contributes to steric effects, potentially modifying volatility or compatibility in formulation systems. Further research may explore its utility in fragrance, polymer, or pharmaceutical contexts.

Propanoic acid, 2,2-dimethyl-, 3,4-dimethylphenyl ester structure

72569-08-5 structure

Product name:Propanoic acid, 2,2-dimethyl-, 3,4-dimethylphenyl ester

CAS No:72569-08-5

MF:C₁₃H₁₈O₂

MW:206.281

CID:4490210

PubChem ID:733885

Propanoic acid, 2,2-dimethyl-, 3,4-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

- Propanoic acid, 2,2-dimethyl-, 3,4-dimethylphenyl ester
- AKOS002258668
- STL479664
- SCHEMBL13500544
- OIEUONABFJIQJG-UHFFFAOYSA-N
- 72569-08-5
- 3,4-dimethylphenyl pivalate
- 3,4-dimethylphenyl 2,2-dimethylpropanoate
- HMS1594K11
- Pivalic acid, 3,4-dimethylphenyl ester
- Inchi： InChI=1S/C13H18O2/c1-9-6-7-11(8-10(9)2)15-12(14)13(3,4)5/h6-8H,1-5H3
- InChI Key： OIEUONABFJIQJG-UHFFFAOYSA-N

Computed Properties

Exact Mass: 206.130679813Da
Monoisotopic Mass: 206.130679813Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 26.3Å²

Propanoic acid, 2,2-dimethyl-, 3,4-dimethylphenyl ester Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660368-5g	3,4-Dimethylphenyl pivalate	72569-08-5	98%	5g	￥20192.00	2024-05-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660368-1g	3,4-Dimethylphenyl pivalate	72569-08-5	98%	1g	￥10258.00	2024-05-02